Cas no 1392803-36-9 (trans-3-Amino-2,2-dimethylcyclobutane-carboxylic acid hydrochloride)

• Product Name: trans-3-Amino-2,2-dimethylcyclobutane-carboxylic acid hydrochloride
• CAS No: 1392803-36-9
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 4593565
• PubChem ID: 72208295
• Update Time: 2025-07-20

trans-3-Amino-2,2-dimethylcyclobutane-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-3-Amino-2,2-dimethylcyclobutane-carboxylic acid hydrochloride
• TRANS-3-AMINO-2,2-DIMETHYLCYCLOBUTANECARBOXYLIC ACID HCL
• (1S,3S)-3-amino-2,2-dimethylcyclobutane-1-carboxylic acid
• P13655
• (1S,3S)-3-amino-2,2-dimethylcyclobutane-1-carboxylic acid;hydrochloride
• 1392803-36-9
• trans-3-Amino-2,2-dimethylcyclobutanecarboxylic acid hydrochloride

• Inchi： 1S/C7H13NO2.ClH/c1-7(2)4(6(9)10)3-5(7)8;/h4-5H,3,8H2,1-2H3,(H,9,10);1H/t4-,5+;/m1./s1
• InChI Key： HMDTZGADNNOTKS-JBUOLDKXSA-N
• SMILES： C([C@H]1C[C@H](N)C1(C)C)(=O)O.Cl

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on trans-3-Amino-2,2-dimethylcyclobutane-carboxylic acid hydrochloride

Comprehensive Overview of trans-3-Amino-2,2-dimethylcyclobutane-carboxylic acid hydrochloride (CAS No. 1392803-36-9)

trans-3-Amino-2,2-dimethylcyclobutane-carboxylic acid hydrochloride (CAS No. 1392803-36-9) is a specialized cyclobutane derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its unique cyclobutane ring structure and amino acid functionality, has garnered attention for its potential in drug discovery and development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in medicinal chemistry.

The growing interest in small molecule therapeutics and peptide mimetics has propelled the demand for structurally diverse building blocks like trans-3-Amino-2,2-dimethylcyclobutane-carboxylic acid hydrochloride. Researchers are particularly intrigued by its rigid cyclic framework, which can impart conformational constraints to bioactive molecules, potentially improving target selectivity and metabolic stability. This aligns with current trends in fragment-based drug design and conformationally restricted analogs development.

From a synthetic chemistry perspective, the 2,2-dimethyl substitution on the cyclobutane ring introduces interesting steric effects that influence both reactivity and three-dimensional orientation. The trans configuration of the amino and carboxyl groups creates a distinct spatial arrangement that may be crucial for molecular recognition in biological systems. These features make CAS No. 1392803-36-9 particularly valuable for exploring structure-activity relationships in drug candidate optimization.

The pharmaceutical industry's focus on GPCR-targeted drugs and enzyme inhibitors has created new opportunities for cyclobutane-containing compounds. The constrained geometry of trans-3-Amino-2,2-dimethylcyclobutane-carboxylic acid hydrochloride may offer advantages in designing ligands for these challenging targets. Recent publications have highlighted the importance of saturated heterocycles in addressing drug discovery challenges, further elevating the relevance of this compound.

Analytical characterization of 1392803-36-9 typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's chiral purity is of particular importance given the stereochemical requirements of many biological targets. Current good manufacturing practices (cGMP) for pharmaceutical intermediates emphasize rigorous quality control measures for compounds like this.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes to cyclobutane derivatives. The development of catalytic cycloaddition methods and flow chemistry approaches could potentially improve the efficiency of producing trans-3-Amino-2,2-dimethylcyclobutane-carboxylic acid hydrochloride and related compounds. These advancements align with the pharmaceutical industry's commitment to process intensification and waste reduction.

The unique properties of CAS 1392803-36-9 have led to its evaluation in various structure-based drug design projects. Computational chemistry studies suggest that the dimethylcyclobutane scaffold can effectively mimic certain peptide secondary structures, making it valuable for peptidomimetic development. This application is particularly relevant given the current interest in macrocyclic drugs and constrained peptides as therapeutic modalities.

Storage and handling of trans-3-Amino-2,2-dimethylcyclobutane-carboxylic acid hydrochloride require standard precautions for amino acid derivatives. The compound is typically stable under recommended conditions, though its hygroscopic nature necessitates proper desiccation. These practical considerations are important for researchers working with this material in medicinal chemistry laboratories.

Future research directions for 1392803-36-9 may explore its incorporation into more complex drug-like molecules or investigation of its potential biological activity. The compound's versatility as a chiral building block continues to attract interest from both academic and industrial researchers working on innovative therapeutic approaches and chemical biology probes.

As the pharmaceutical industry continues to seek novel molecular scaffolds for drug development, trans-3-Amino-2,2-dimethylcyclobutane-carboxylic acid hydrochloride represents an important addition to the medicinal chemist's toolbox. Its combination of structural rigidity, functional group diversity, and synthetic accessibility positions it as a valuable intermediate for addressing current challenges in hit-to-lead optimization and property-based design.